Ethyl (2-hydroxyphenyl)acetate
Overview
Description
Ethyl (2-hydroxyphenyl)acetate, also known as ethyl paraben, is a naturally occurring ester of phenylacetic acid and ethanol. It is a colorless, odorless, and water-soluble compound that is used in a variety of applications, including food, cosmetics, and pharmaceuticals. Ethyl paraben has been used as a preservative since the early 20th century and is still widely used today. In addition to its use as a preservative, ethyl paraben has also been studied for its potential medicinal properties and applications.
Scientific Research Applications
Chiral Phosphonic Auxiliary for Amines and Alcohols : 2-hydroxy-2-(ethoxyphenylphosphinyl)acetic acid has potential as a versatile chiral phosphonic auxiliary, showing promising results in 31P NMR spectroscopy (Majewska, 2019).
Cognitive Enhancers : Ethyl 2-(benzo[b]thiophen-5-yl)-2-oxoacetate has been used in the synthesis of the cognitive enhancer T-588, achieved via catalytic asymmetric hydrogenation (Li et al., 2011).
Pharmacological Applications :
- 2-(dialkylamino)ethyl-[(3-thiophenyl)methoxy) acetate hydrochloride enhances learning and memory in mice (Jiang Jing-ai, 2006).
- Intravenous and intra-gastric administration of 2-(dimethylamino)ethyl-(1-hydroxycyclopentyl)(phenyl) acetate in rats leads to rapid distribution in organs, including the brain, spleen, lungs, and heart (Shormanov et al., 2017, 2018).
Synthesis of Hydroxamic Acids and Ureas : Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement enables the synthesis of hydroxamic acids and ureas from carboxylic acids, offering racemization-free results (Thalluri et al., 2014).
Synthesis of Quinolin-8-ols : Cyclization of 2-(3-hydroxyphenyl)ethyl ketone O-2,4-dinitrophenyloximes leads to the regioselective synthesis of quinolin-8-ols (Uchiyama et al., 1998).
ACE Inhibitor Synthesis : A membrane reactor was developed for the kinetic resolution of ethyl 2-hydroxy-4-phenylbutyrate, resulting in an enantiomeric excess of over 99.5% for ACE inhibitor synthesis (Liese et al., 2002).
Antimalarial Drug Synthesis : Chemoselective acetylation of 2-aminophenol using immobilized lipase leads to the kinetically controlled synthesis of antimalarial drugs (Magadum & Yadav, 2018).
Analysis of Urinary Metabolites : A method for estimating 3-methoxy-4-hydroxyphenylglycol in urine was developed, involving acetylating it to the triacetate for extraction and analysis (Kahane et al., 1972).
Anti-Inflammatory Activity : 1,2,4-triazole derivatives of 4-hydroxyphenyl acetic acid showed significant anti-inflammatory activity (Virmani & Hussain, 2014).
Safety and Hazards
Ethyl (2-hydroxyphenyl)acetate is associated with several safety hazards. It is classified under GHS07 and has the signal word "Warning" . The hazard statements associated with this compound include H302, H315, H319, and H335 . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Ethyl 2-(2-hydroxyphenyl)acetate, also known as Ethyl (2-hydroxyphenyl)acetate or ETHYL 2-HYDROXYPHENYLACETATE, is a chemical compound with the molecular formula C10H12O3 . This article aims to provide a comprehensive overview of its mechanism of action, including its primary targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.
Properties
IUPAC Name |
ethyl 2-(2-hydroxyphenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-2-13-10(12)7-8-5-3-4-6-9(8)11/h3-6,11H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTRBBJJVAIWTPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC=CC=C1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60194656 | |
Record name | Ethyl (2-hydroxyphenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60194656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41873-65-8 | |
Record name | 2-(2-Hydroxyphenyl)acetic acid ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41873-65-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl (2-hydroxyphenyl)acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041873658 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl (2-hydroxyphenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60194656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl (2-hydroxyphenyl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.502 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHYL (2-HYDROXYPHENYL)ACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F4552GDG26 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How is Ethyl 2-hydroxyphenylacetate utilized in the synthesis of 2,3-benzo-fused 1-oxacephems?
A1: The research demonstrates that Ethyl 2-hydroxyphenylacetate reacts with 4-acetoxyazetidin-2-one (2) to produce a tricyclic hydroxy-amine product. This reaction is key in synthesizing a 2,3-benzo-fused ethoxycarbonyl 1-oxa analogue of cephems. []
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